Cas no 1429056-28-9 (2-Oxa-7-azaspiro[3.5]nonane hemioxalate)

• Product Name: 2-Oxa-7-azaspiro[3.5]nonane hemioxalate
• CAS No: 1429056-28-9
• MF: C₁₆H₂₈N₂O₆
• MW: 344.403325080872
• MDL: MFCD20922761
• CID: 1086347
• PubChem ID: 354335614
• Update Time: 2025-10-21

2-Oxa-7-azaspiro[3.5]nonane hemioxalate Chemical and Physical Properties

Names and Identifiers

• 2-Oxa-7-azaspiro[3.5]nonane oxalate(2:1)
• 2-Oxa-7-azaspiro[3.5]nonane hemioxalate
• 2-oxa-7-azaspiro[3.5]nonane,oxalic acid
• AK106988
• 2C7H13NO.C2H2O4
• WWVUFRRXXSVWBJ-UHFFFAOYSA-N
• SB10177
• OR40657
• 2-oxa-7-azaspiro[3.5]nonan hemioxalate
• 2-oxa-7-azaspiro[3,5]nonane hemioxalate
• bis(2-oxa-7-azaspiro[3.5]nonane) oxalate
• ST1020078
• AX8240589
• ST1070416
• AB0061748
• Y1708
• O0509
• 2-OXA-7-AZASPIRO[3.5]NONANE HEMI-OXALATE
• 2-oxa-7-azaspiro[3.5]nonane hemioxalate;2-Oxa-7-azaspiro[3.5]nonane oxalate
• AMY7780
• SY098036
• A886337
• DS-3580
• BIS(2-OXA-7-AZASPIRO[3.5]NONANE); OXALIC ACID
• DB-164510
• AKOS016000302
• 2-Oxa-7-azaspiro[3.5]nonaneoxalate(2:1)
• CS-W006768
• 1429056-28-9
• 2-Oxa-7-azaspiro[3.5]nonane; hemioxalate
• MFCD22422281

• MDL： MFCD20922761
• Inchi： 1S/2C7H13NO.C2H2O4/c2*1-3-8-4-2-7(1)5-9-6-7;3-1(4)2(5)6/h2*8H,1-6H2;(H,3,4)(H,5,6)
• InChI Key： WWVUFRRXXSVWBJ-UHFFFAOYSA-N
• SMILES： O1CC2(C1)CCNCC2.O1CC2(C1)CCNCC2.OC(C(=O)O)=O

Computed Properties

• Exact Mass: 344.19473662g/mol
• Monoisotopic Mass: 344.19473662g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 24
• Rotatable Bond Count: 1
• Complexity: 173
• Covalently-Bonded Unit Count: 3
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 117

Experimental Properties

• Density: 1.048
• Melting Point: 208℃

2-Oxa-7-azaspiro[3.5]nonane hemioxalate Security Information

• Signal Word：Warning
• Hazard Statement： H302-H315-H319-H332-H335
• Warning Statement： P261-P280-P305+P351+P338
• Storage Condition：Inert atmosphere,2-8°C(BD240589)

Additional information on 2-Oxa-7-azaspiro[3.5]nonane hemioxalate

2-Oxa-7-Azaspiro[3.5]Nonane Hemioxalate: A Comprehensive Overview

The compound 1429056-28-9, also known as 2-Oxa-7-Azaspiro[3.5]Nonane Hemioxalate, is a unique organic compound with a spirocyclic structure that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound belongs to the class of spiro compounds, which are characterized by two or more rings joined by a single atom, in this case, the oxygen atom at position 2 and the nitrogen atom at position 7. The spiro structure imparts unique electronic and steric properties to the molecule, making it a promising candidate for various applications in drug discovery and materials science.

Recent studies have highlighted the potential of 2-Oxa-7-Azaspiro[3.5]Nonane Hemioxalate as a building block for constructing bioactive molecules. Its spirocyclic framework allows for the creation of complex architectures that can mimic natural products or interact with biological targets in novel ways. For instance, researchers have explored its use in designing ligands for G-protein coupled receptors (GPCRs), which are critical drug targets for treating conditions such as hypertension, anxiety, and depression.

The synthesis of 1429056-28-9 involves a multi-step process that typically begins with the preparation of the spirocyclic core. This is followed by functionalization to introduce the hemioxalate group, which enhances the compound's solubility and stability. Recent advancements in catalytic asymmetric synthesis have enabled the production of enantiomerically pure versions of this compound, which is crucial for studying its stereochemical effects in biological systems.

One of the most intriguing aspects of 2-Oxa-7-Azaspiro[3.5]Nonane Hemioxalate is its ability to modulate cellular signaling pathways. Preclinical studies have demonstrated that it can inhibit key enzymes involved in inflammation and oxidative stress, suggesting its potential as an anti-inflammatory agent. Additionally, its ability to cross the blood-brain barrier makes it a promising candidate for treating central nervous system disorders such as Alzheimer's disease and Parkinson's disease.

The pharmacokinetic properties of 1429056-28-9 have been extensively studied, revealing favorable absorption and metabolism profiles. Its bioavailability is enhanced by the hemioxalate group, which protects the molecule from enzymatic degradation in the gastrointestinal tract. Furthermore, toxicological studies have shown that this compound exhibits low toxicity at therapeutic doses, making it a safe option for chronic administration.

In conclusion, 2-Oxa-7-Azaspiro[3.5]Nonane Hemioxalate (CAS No: 1429056-28-9) is a versatile compound with immense potential in drug discovery and development. Its unique spirocyclic structure, combined with its favorable pharmacokinetic properties, positions it as a valuable tool for addressing unmet medical needs. As research continues to uncover its full spectrum of biological activities, this compound is poised to make significant contributions to the field of medicinal chemistry.